Cas no 353455-14-8 (N-benzyl-2-(5-methyl-3,4-dinitro-1H-pyrazol-1-yl)acetamide)

N-Benzyl-2-(5-methyl-3,4-dinitro-1H-pyrazol-1-yl)acetamide is a nitro-substituted pyrazole derivative with potential applications in medicinal chemistry and agrochemical research. The compound features a benzylacetamide moiety linked to a 5-methyl-3,4-dinitropyrazole core, offering a unique structural framework for further functionalization. Its nitro groups enhance reactivity, making it a valuable intermediate for synthesizing heterocyclic compounds with potential biological activity. The presence of both electron-withdrawing (nitro) and electron-donating (methyl) groups on the pyrazole ring may influence its physicochemical properties, such as solubility and stability. This compound is particularly suited for studies in drug discovery or as a precursor for energetic materials due to its nitro-rich architecture.
N-benzyl-2-(5-methyl-3,4-dinitro-1H-pyrazol-1-yl)acetamide structure
353455-14-8 structure
Product Name:N-benzyl-2-(5-methyl-3,4-dinitro-1H-pyrazol-1-yl)acetamide
CAS No:353455-14-8
MF:C13H13N5O5
MW:319.272822141647
CID:3065622
PubChem ID:3104808
Update Time:2025-05-20

N-benzyl-2-(5-methyl-3,4-dinitro-1H-pyrazol-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-Benzyl-2-(5-methyl-3,4-dinitro-pyrazol-1-yl)-acetamide
    • N-benzyl-2-(5-methyl-3,4-dinitro-1H-pyrazol-1-yl)acetamide
    • F0346-2716
    • 353455-14-8
    • N-benzyl-2-(5-methyl-3,4-dinitropyrazol-1-yl)acetamide
    • STK839205
    • AKOS000561247
    • Inchi: 1S/C13H13N5O5/c1-9-12(17(20)21)13(18(22)23)15-16(9)8-11(19)14-7-10-5-3-2-4-6-10/h2-6H,7-8H2,1H3,(H,14,19)
    • InChI Key: UVQMIRFOZADXON-UHFFFAOYSA-N
    • SMILES: O=C(CN1C(C)=C(C([N+](=O)[O-])=N1)[N+](=O)[O-])NCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 319.09166853Da
  • Monoisotopic Mass: 319.09166853Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 457
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 139Ų

N-benzyl-2-(5-methyl-3,4-dinitro-1H-pyrazol-1-yl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0346-2716-2μmol
N-benzyl-2-(5-methyl-3,4-dinitro-1H-pyrazol-1-yl)acetamide
353455-14-8 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F0346-2716-5μmol
N-benzyl-2-(5-methyl-3,4-dinitro-1H-pyrazol-1-yl)acetamide
353455-14-8 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F0346-2716-10μmol
N-benzyl-2-(5-methyl-3,4-dinitro-1H-pyrazol-1-yl)acetamide
353455-14-8 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F0346-2716-20μmol
N-benzyl-2-(5-methyl-3,4-dinitro-1H-pyrazol-1-yl)acetamide
353455-14-8 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F0346-2716-1mg
N-benzyl-2-(5-methyl-3,4-dinitro-1H-pyrazol-1-yl)acetamide
353455-14-8 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0346-2716-2mg
N-benzyl-2-(5-methyl-3,4-dinitro-1H-pyrazol-1-yl)acetamide
353455-14-8 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F0346-2716-3mg
N-benzyl-2-(5-methyl-3,4-dinitro-1H-pyrazol-1-yl)acetamide
353455-14-8 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F0346-2716-4mg
N-benzyl-2-(5-methyl-3,4-dinitro-1H-pyrazol-1-yl)acetamide
353455-14-8 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F0346-2716-5mg
N-benzyl-2-(5-methyl-3,4-dinitro-1H-pyrazol-1-yl)acetamide
353455-14-8 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F0346-2716-10mg
N-benzyl-2-(5-methyl-3,4-dinitro-1H-pyrazol-1-yl)acetamide
353455-14-8 90%+
10mg
$79.0 2023-05-17

Additional information on N-benzyl-2-(5-methyl-3,4-dinitro-1H-pyrazol-1-yl)acetamide

Introduction to N-benzyl-2-(5-methyl-3,4-dinitro-1H-pyrazol-1-yl)acetamide (CAS No. 353455-14-8)

N-benzyl-2-(5-methyl-3,4-dinitro-1H-pyrazol-1-yl)acetamide is a highly specialized organic compound characterized by its intricate molecular structure and potential applications in pharmaceutical research. This compound, identified by the CAS number 353455-14-8, has garnered significant attention in the field of medicinal chemistry due to its unique chemical properties and promising biological activities. The presence of multiple functional groups, including benzyl, dinitro-substituted pyrazole, and acetamide moieties, contributes to its diverse reactivity and utility in synthetic chemistry.

The molecular framework of N-benzyl-2-(5-methyl-3,4-dinitro-1H-pyrazol-1-yl)acetamide encompasses a pyrazole core that is further modified with methyl and dinitro substituents. This specific arrangement not only enhances the compound's solubility and stability but also influences its interactions with biological targets. The benzyl group at the nitrogen position of the acetamide moiety adds another layer of complexity, enabling various derivatization strategies that are crucial for drug development.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their widespread presence in bioactive molecules. Pyrazole derivatives, in particular, have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The dinitro substitution on the pyrazole ring in N-benzyl-2-(5-methyl-3,4-dinitro-1H-pyrazol-1-yl)acetamide is a key feature that modulates its electronic properties and enhances its binding affinity to biological receptors. This has led to several innovative studies exploring its potential as a lead compound in the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry applications. The combination of the benzyl group and the dinitro-pyrazole core provides a scaffold that can be easily modified to tailor specific pharmacological profiles. Researchers have leveraged this flexibility to design analogs with enhanced potency and selectivity. For instance, studies have demonstrated that minor alterations in the substitution pattern can significantly alter the compound's bioactivity, making it a valuable tool for structure-activity relationship (SAR) studies.

The acetamide moiety in N-benzyl-2-(5-methyl-3,4-dinitro-1H-pyrazol-1-yl)acetamide also plays a critical role in determining its pharmacokinetic properties. Acetamides are known for their ability to enhance drug solubility and permeability across biological membranes, which are essential factors for oral bioavailability. Furthermore, the amide group can participate in hydrogen bonding interactions with biological targets, improving binding affinity and therapeutic efficacy. These characteristics make this compound an attractive candidate for further investigation in drug discovery programs.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling techniques have been employed to predict the binding modes of N-benzyl-2-(5-methyl-3,4-dinitro-1H-pyrazol-1-yl)acetamide with various biological targets. These studies have provided valuable insights into how structural modifications can optimize its interactions with enzymes and receptors involved in disease pathways. Such computational approaches have significantly accelerated the drug discovery process by allowing researchers to prioritize promising compounds based on their predicted bioactivity.

In addition to its pharmaceutical applications, this compound has shown promise in materials science research. The unique electronic properties of the dinitro-pyrazole moiety make it an interesting candidate for developing advanced materials with applications in optoelectronics and catalysis. Researchers are exploring its potential as a building block for designing novel polymers and coordination complexes that exhibit enhanced functional properties.

The synthesis of N-benzyl-2-(5-methyl-3,4-dinitro-1H-pyrazol-1-yI)acetamide presents both challenges and opportunities for synthetic chemists. The presence of multiple reactive sites requires careful optimization of reaction conditions to achieve high yields and purity. However, recent developments in synthetic methodologies have made it possible to construct complex molecules like this one with greater efficiency than ever before. Advances in palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have opened new avenues for constructing intricate heterocyclic frameworks.

The safety profile of this compound is another critical consideration in its development as a pharmaceutical agent. Extensive toxicological studies are necessary to assess its potential side effects and ensure its safety for human use. Preliminary data suggest that it exhibits moderate toxicity at high concentrations but remains relatively stable under normal conditions. Further research is needed to fully characterize its safety profile and identify any potential risks associated with long-term exposure.

In conclusion, N-benzyl--(S-methyl-S-dinitro-lH-pyrazol-I-IYI)acetamide (CAS No. 353455-l4-S) is a multifaceted compound with significant potential in both pharmaceutical research and materials science applications Its unique molecular structure, characterized by multiple functional groups, makes it an excellent candidate for further exploration as a lead compound or building block for novel materials. As research continues, we can expect even more exciting applications to emerge from this versatile molecule.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.